Cas no 301692-41-1 (1-(azepan-1-yl)-2-(2-nitrophenoxy)ethan-1-one)

• Product Name: 1-(azepan-1-yl)-2-(2-nitrophenoxy)ethan-1-one
• CAS No: 301692-41-1
• MF: C₁₄H₁₈N₂O₄
• MW: 278.303723812103
• CID: 5361853
• Update Time: 2025-09-20

1-(azepan-1-yl)-2-(2-nitrophenoxy)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(azepan-1-yl)-2-(2-nitrophenoxy)ethanone
• Oprea1_592378
• Oprea1_842609
• STK968503
• VU0508961-1
• Z19741920
• 1-(azepan-1-yl)-2-(2-nitrophenoxy)ethan-1-one

• Inchi： 1S/C14H18N2O4/c17-14(15-9-5-1-2-6-10-15)11-20-13-8-4-3-7-12(13)16(18)19/h3-4,7-8H,1-2,5-6,9-11H2
• InChI Key： KDBBFNBPRWUWQN-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1[N+](=O)[O-])CC(N1CCCCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 335
• XLogP3: 2.1
• Topological Polar Surface Area: 75.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 1-(azepan-1-yl)-2-(2-nitrophenoxy)ethan-1-one

Chemical Profile of 1-(azepan-1-yl)-2-(2-nitrophenoxy)ethan-1-one (CAS No. 301692-41-1)

1-(azepan-1-yl)-2-(2-nitrophenoxy)ethan-1-one, identified by its Chemical Abstracts Service (CAS) number 301692-41-1, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a unique structural framework, combining an azepane ring with a nitrophenoxy ethanoate moiety. The azepane ring, a saturated heterocyclic structure, contributes to the compound's stability and bioavailability, while the nitrophenoxy group introduces functional properties that are highly relevant to its potential pharmacological applications.

The synthesis of 1-(azepan-1-yl)-2-(2-nitrophenoxy)ethan-1-one involves a series of well-defined chemical transformations that highlight the importance of precision in organic synthesis. The process typically begins with the functionalization of the azepane core, followed by the introduction of the nitrophenoxy substituent. This multi-step synthesis requires careful control of reaction conditions to ensure high yield and purity, underscoring the compound's significance in industrial-scale pharmaceutical production.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds that incorporate both azepane and nitrophenoxy structural motifs. The azepane ring is known for its ability to enhance metabolic stability and oral bioavailability, making it a preferred scaffold in drug design. Meanwhile, the nitrophenoxy group is recognized for its role as a bioisostere, capable of mimicking other pharmacophoric elements while offering distinct advantages in terms of solubility and binding affinity.

Recent studies have demonstrated that derivatives of 1-(azepan-1-yl)-2-(2-nitrophenoxy)ethan-1-one exhibit promising biological activities across various therapeutic domains. For instance, preliminary in vitro assays have indicated that this compound possesses anti-inflammatory properties, potentially making it a candidate for developing novel treatments for chronic inflammatory disorders. Additionally, its structural features suggest potential applications in central nervous system (CNS) drug discovery, where azepane derivatives are frequently investigated for their ability to cross the blood-brain barrier.

The nitrophenoxy moiety in 1-(azepan-1-yl)-2-(2-nitrophenoxy)ethan-1-one also contributes to its interaction with biological targets. Nitroaromatic compounds are well-documented for their ability to modulate enzyme activity and receptor binding, which has led to their exploration in oncology and neurodegenerative disease research. By integrating this group into an azepane backbone, researchers aim to develop molecules that can leverage these interactions while maintaining favorable pharmacokinetic profiles.

Advances in computational chemistry have further enhanced the understanding of 1-(azepan-1-yl)-2-(2-nitrophenoxy)ethan-1-one's behavior. Molecular modeling studies have been instrumental in predicting how this compound might bind to specific protein targets, providing insights into its mechanism of action. These simulations have guided experimental efforts by identifying key structural modifications that could improve potency and selectivity. Such interdisciplinary approaches are becoming increasingly essential in modern drug discovery, where integrating experimental data with computational predictions accelerates the development pipeline.

The compound's potential extends beyond traditional pharmaceutical applications. Researchers are also investigating its utility in agrochemical formulations, where its structural complexity could contribute to novel pest control strategies. The ability of 1-(azepan-1-yl)-2-(2-nitrophenoxy)ethan-1-one to interact with biological systems suggests that it may serve as a lead compound for designing environmentally friendly agrochemicals with reduced toxicity profiles.

As interest in sustainable chemistry grows, the synthesis and application of 1-(azepan-1-yl)-2-(2-nitrophenoxy)ethan-1-one must consider green chemistry principles. Efforts are underway to optimize synthetic routes using catalytic methods and renewable feedstocks, reducing waste and energy consumption. These initiatives align with global trends toward more sustainable chemical practices, ensuring that the development of this compound contributes positively to both scientific advancement and environmental stewardship.

In conclusion, 1-(azepan-1-yl)-2-(2-nitrophenoxy)ethan-1-one (CAS No. 301692-41-1) represents a significant molecule in contemporary chemical research. Its unique structural features offer versatile applications across multiple industries, from pharmaceuticals to agrochemicals. By leveraging cutting-edge synthetic techniques and computational tools, researchers continue to uncover new possibilities for this compound, reinforcing its importance as a valuable asset in scientific innovation.